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molecular formula C11H20N2O3 B1397999 Tert-butyl 3-(3-hydroxyazetidin-1-yl)azetidine-1-carboxylate CAS No. 1257293-86-9

Tert-butyl 3-(3-hydroxyazetidin-1-yl)azetidine-1-carboxylate

Cat. No. B1397999
CAS RN: 1257293-86-9
M. Wt: 228.29 g/mol
InChI Key: ZSLMHYPFPADTTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08173650B2

Procedure details

A 10 mL round-bottomed flask was charged with a solution of 3-oxoazetidine-1-carboxylic acid tert-butyl ester (0.52 g, 3.1 mmol), azetidin-3-ol hydrochloride (0.5 g, 4.6 mmol) and 4 Å molecular sieves (0.7 g) in DCE (8 mL). The reaction mixture was stirred for 7 h at room temperature. Sodium triacetoxyborohydride (1.3 g, 6.13 mmol) was added and the reaction mixture was stirred for 18 h at room temperature. The suspension was filtered through Celite and the filtrate was concentrated in vacuo. The residue was purified by flash chromatography (Si—PPC, MEOH:DCM, gradient 0:100 to 40:60) to give 3-Hydroxy-[1,3′]biazetidinyl-1′-carboxylic acid tert-butyl ester as yellow oil (0.69 g, 99%). 1H NMR (CDCl3, 400 MHz) δ 4.45-4.35 (m, 1H); 3.96 (dd, J=9.3, 6.7 Hz, 2H); 3.74 (dd, J=9.3, 4.5 Hz, 2H); 3.66 (td, J=8.8, 6.7 Hz, 2H); 3.40-3.37 (m, 1H); 3.20 (td, J=8.8, 4.5 Hz, 2H); 1.43 (s, 9H).
Name
3-oxoazetidine-1-carboxylic acid tert-butyl ester
Quantity
0.52 g
Type
reactant
Reaction Step One
Name
azetidin-3-ol hydrochloride
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
DCE
Quantity
8 mL
Type
solvent
Reaction Step One
Name
Sodium triacetoxyborohydride
Quantity
1.3 g
Type
reactant
Reaction Step Two
Name
3-Hydroxy-[1,3′]biazetidinyl-1′-carboxylic acid tert-butyl ester
Yield
99%

Identifiers

REACTION_CXSMILES
[C:1]([O:5][C:6]([N:8]1[CH2:11][C:10](=O)[CH2:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2].Cl.[NH:14]1[CH2:17][CH:16]([OH:18])[CH2:15]1.C(O[BH-](OC(=O)C)OC(=O)C)(=O)C.[Na+]>ClCCCl>[C:1]([O:5][C:6]([N:8]1[CH2:11][CH:10]([N:14]2[CH2:17][CH:16]([OH:18])[CH2:15]2)[CH2:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2] |f:1.2,3.4|

Inputs

Step One
Name
3-oxoazetidine-1-carboxylic acid tert-butyl ester
Quantity
0.52 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1CC(C1)=O
Name
azetidin-3-ol hydrochloride
Quantity
0.5 g
Type
reactant
Smiles
Cl.N1CC(C1)O
Name
DCE
Quantity
8 mL
Type
solvent
Smiles
ClCCCl
Step Two
Name
Sodium triacetoxyborohydride
Quantity
1.3 g
Type
reactant
Smiles
C(C)(=O)O[BH-](OC(C)=O)OC(C)=O.[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 7 h at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the reaction mixture was stirred for 18 h at room temperature
Duration
18 h
FILTRATION
Type
FILTRATION
Details
The suspension was filtered through Celite
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was purified by flash chromatography (Si—PPC, MEOH:DCM, gradient 0:100 to 40:60)

Outcomes

Product
Details
Reaction Time
 7 h
Name
3-Hydroxy-[1,3′]biazetidinyl-1′-carboxylic acid tert-butyl ester
Type
product
Smiles
C(C)(C)(C)OC(=O)N1CC(C1)N1CC(C1)O
Measurements
Type Value Analysis
AMOUNT: MASS 0.69 g
YIELD: PERCENTYIELD 99%
YIELD: CALCULATEDPERCENTYIELD 97.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.